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Compound of Interest

Compound Name: 3,5-Dibromo-4-chlorophenol

Cat. No.: B3043125 Get Quote

An In-Depth Technical Guide to 3,5-Dibromo-4-chlorophenol for Advanced Research

Introduction
3,5-Dibromo-4-chlorophenol is a halogenated aromatic compound belonging to the family of

substituted phenols. Its structure, featuring a phenolic hydroxyl group and a specific

arrangement of bromine and chlorine atoms on the benzene ring, makes it a molecule of

significant interest in synthetic organic chemistry. Halogenated phenols serve as versatile

intermediates and building blocks for the synthesis of more complex molecules, including

pharmaceuticals, agrochemicals, and specialty materials.[1] The precise positioning of the

halogens influences the molecule's reactivity, lipophilicity, and electronic properties, offering a

unique scaffold for chemical exploration. This guide provides a comprehensive overview of 3,5-
Dibromo-4-chlorophenol, detailing its chemical properties, synthesis, safety protocols, and

potential applications for professionals in research and drug development.

Part 1: Chemical Identity and Physicochemical
Properties
Accurate identification and understanding of a compound's properties are fundamental to its

application in a research setting. The following section details the key identifiers and

physicochemical characteristics of 3,5-Dibromo-4-chlorophenol.

Key Identifiers
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The unambiguous identification of a chemical substance is critical for regulatory compliance,

procurement, and scientific communication.

Identifier Value Source

CAS Number 74104-19-1 [2][3]

IUPAC Name 3,5-dibromo-4-chlorophenol [4]

Molecular Formula C₆H₃Br₂ClO [2][4]

Synonyms 4-Chloro-3,5-dibromophenol [4]

Physicochemical Data
The physical and chemical properties of 3,5-Dibromo-4-chlorophenol dictate its behavior in

various solvents and reaction conditions, informing decisions on purification, handling, and

experimental design.

Property Value Source

Molecular Weight 286.35 g/mol [4]

Physical Form Solid

Melting Point 121 °C [5]

Purity Typically ≥95%

InChI Key
BVXNCUMOFKGFKF-

UHFFFAOYSA-N
[4]

SMILES C1=C(C=C(C(=C1Br)Cl)Br)O [4]

Part 2: Synthesis and Methodologies
The synthesis of 3,5-Dibromo-4-chlorophenol often involves selective dehalogenation of a

more heavily substituted precursor. This approach provides a controlled pathway to the desired

substitution pattern, which might be challenging to achieve through direct halogenation of 4-

chlorophenol due to competing reactions and the formation of isomeric byproducts.
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Synthetic Protocol: Reductive Dehalogenation
A validated method for synthesizing 3,5-Dibromo-4-chlorophenol is through the partial and

selective hydrogenation of 2,3,5,6-tetrabromo-4-chlorophenol.[5]

Principle: This reaction leverages the catalytic activity of Raney nickel to selectively remove two

bromine atoms from the starting material. Raney nickel is a robust catalyst for hydrogenation

and is particularly effective in this context for C-Br bond cleavage under hydrogen pressure.

The choice of a methanolic potassium hydroxide solution facilitates the dissolution of the

starting material and provides a suitable reaction medium.

Experimental Protocol:

Dissolution: Dissolve 8.9 g of 2,3,5,6-tetrabromo-4-chlorophenol in a mixture of 40 ml of 1 N

methanolic KOH and 60 ml of methanol.

Catalyst Addition: Carefully add 4 g of Raney nickel to the solution under an inert

atmosphere to prevent premature deactivation.

Hydrogenation: Transfer the mixture to a shaking apparatus suitable for hydrogenation.

Carry out the hydrogenation with hydrogen gas at normal pressure and 20°C for

approximately 4.5 hours. Monitor the reaction by measuring hydrogen uptake, which should

reach approximately 98% of the theoretical value for the removal of two bromine atoms.

Work-up:

Remove the Raney nickel catalyst by filtration.

Concentrate the filtrate under reduced pressure to remove the methanol.

Purification: Recrystallize the resulting residue twice from cyclohexane. This step is crucial

for removing any remaining starting material or over-reduced byproducts, yielding colorless

crystals of 3,5-dibromo-4-chlorophenol.[5]

Synthesis Workflow Diagram
The following diagram illustrates the key stages of the synthesis process.
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Caption: Workflow for the synthesis of 3,5-Dibromo-4-chlorophenol.
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Part 3: Applications in Research and Drug
Discovery
While specific FDA-approved drugs containing the 3,5-Dibromo-4-chlorophenol moiety are

not prominent, its structure is highly relevant to medicinal chemistry. Halogenated phenols are

crucial precursors and scaffolds in the development of novel therapeutic agents.

Role as a Chemical Intermediate: The primary application of 3,5-Dibromo-4-chlorophenol is
as a building block in multi-step organic synthesis. The hydroxyl group can be readily converted

into other functional groups (e.g., ethers, esters), while the halogen atoms provide sites for

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of

complex molecular architectures.

Relevance in Drug Discovery:

Bioactivity of Bromophenols: Bromophenols are a class of natural products, particularly

abundant in marine organisms like red algae, that exhibit a wide spectrum of

pharmacological activities, including antibacterial, antimicrobial, and antitumor effects.[6] For

example, the marine bromophenol Bis(2,3-dibromo-4,5-dihydroxy-phenyl)-methane has been

shown to inhibit the proliferation and invasion of hepatocellular carcinoma cells.[6]

Enzyme Inhibition: Derivatives of bromophenols have been investigated as potent inhibitors

of enzymes implicated in metabolic diseases. For instance, a series of synthesized

bromophenol derivatives showed significant inhibitory activity against protein tyrosine

phosphatase 1B (PTP1B), a key target in the treatment of type 2 diabetes.[7]

Scaffold for Novel Agents: The unique electronic and lipophilic properties conferred by the

bromine and chlorine atoms make 3,5-Dibromo-4-chlorophenol an attractive starting point

for generating libraries of compounds for screening against various biological targets.[8] The

strategic placement of halogens can enhance binding affinity, improve metabolic stability,

and modulate the pharmacokinetic profile of a drug candidate.

Part 4: Safety, Handling, and Storage
Proper handling of 3,5-Dibromo-4-chlorophenol is essential to ensure laboratory safety. The

following information is derived from available Safety Data Sheets (SDS).
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GHS Hazard Classification
Hazard Class Statement Code Description Pictogram

Acute Toxicity, Oral H302 Harmful if swallowed
GHS07 (Exclamation

Mark)

Skin Irritation H315 Causes skin irritation
GHS07 (Exclamation

Mark)

Eye Irritation H319
Causes serious eye

irritation

GHS07 (Exclamation

Mark)

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation

GHS07 (Exclamation

Mark)

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of dust or vapors.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Change gloves

immediately if they become contaminated.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with an

appropriate particulate filter.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage Recommendations
Temperature: Store in a refrigerator.
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Conditions: Keep the container tightly closed in a dry and well-ventilated place. For long-term

stability, storage under an inert atmosphere is recommended.

Incompatibilities: Avoid contact with strong oxidizing agents.

Conclusion
3,5-Dibromo-4-chlorophenol is a valuable halogenated intermediate with well-defined

chemical properties and established synthesis protocols. While its direct therapeutic

applications are not yet realized, its structural motifs are present in biologically active natural

products and synthetic compounds. For researchers and drug development professionals, this

compound serves as a versatile building block for creating novel molecules with potential

pharmacological value. Adherence to strict safety and handling protocols is mandatory to

mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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